Cas no 1261869-76-4 (1-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile)

• Product Name: 1-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile
• CAS No: 1261869-76-4
• MF: C₉H₆N₂O
• MW: 158.15674161911
• MDL: MFCD12924852
• CID: 1026644
• PubChem ID: 46835536
• Update Time: 2025-11-02

1-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Oxoisoindoline-5-carbonitrile
• ACMC-20a1dg
• AG-I-03403
• AK-50993
• ANW-52706
• CTK4B5007
• KB-125055
• SureCN2021324
• 1-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile
• BLPWHFXOHFISJT-UHFFFAOYSA-N
• AS-42220
• CS-0099136
• Z1255388232
• AM20020337
• SB64141
• 1261869-76-4
• 1-oxo-2,3-dihydroisoindole-5-carbonitrile
• AKOS015855730
• SY243004
• SCHEMBL2021324
• A23924
• DTXSID70676453
• EN300-719405
• BCP32388
• DB-000788
• MFCD12924852
• 1H-Isoindole-5-carbonitrile, 2,3-dihydro-1-oxo-

• MDL： MFCD12924852
• Inchi： 1S/C9H6N2O/c10-4-6-1-2-8-7(3-6)5-11-9(8)12/h1-3H,5H2,(H,11,12)
• InChI Key： BLPWHFXOHFISJT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C#N)=CC=2CN1

Computed Properties

• Exact Mass: 158.04808
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.93 g/l) (25 º C),
• PSA: 52.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile

Exploring the Versatile Applications of 1-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile (CAS No. 1261869-76-4) in Modern Chemistry

The compound 1-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile (CAS No. 1261869-76-4) is a highly specialized chemical entity that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique isoindole core and carbonitrile functional group, serves as a pivotal building block in the synthesis of various biologically active compounds. Its structural features make it an attractive candidate for drug discovery and material science applications.

One of the most compelling aspects of 1-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile is its role in the development of novel therapeutic agents. Researchers have explored its potential as a precursor in the synthesis of small molecule inhibitors, which are crucial in targeting specific enzymes and receptors involved in disease pathways. The presence of the carbonitrile group enhances the molecule's ability to interact with biological targets, making it a valuable scaffold in medicinal chemistry.

In addition to its pharmaceutical applications, 1-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile has found utility in the field of material science. Its rigid isoindole structure contributes to the stability of polymers and other advanced materials. This compound is often employed in the design of high-performance materials that require thermal and chemical resistance, such as those used in electronics and aerospace industries.

The synthesis of 1-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile typically involves multi-step organic reactions, including cyclization and nitration processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve the yield and purity of this compound. These methodologies align with the growing demand for green chemistry practices, which emphasize efficiency and environmental sustainability.

From a commercial perspective, the demand for 1-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile is on the rise, driven by its expanding applications in drug discovery and material innovation. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of research institutions and industrial clients. The compound's CAS No. 1261869-76-4 serves as a unique identifier in global chemical databases, facilitating its procurement and regulatory compliance.

Recent advancements in computational chemistry have further highlighted the potential of 1-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile. Molecular docking studies and quantum mechanical calculations have provided insights into its electronic properties and reactivity, enabling researchers to predict its behavior in complex chemical systems. These tools are invaluable for accelerating the discovery of new applications and optimizing synthetic routes.

For researchers and industry professionals seeking detailed information on 1-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile, it is essential to consult reliable sources such as peer-reviewed journals and chemical catalogs. The compound's unique properties and diverse applications make it a subject of ongoing investigation, with new findings continually emerging in scientific literature. Its role in advancing precision medicine and smart materials underscores its importance in modern chemistry.

In summary, 1-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile (CAS No. 1261869-76-4) represents a versatile and valuable compound with broad-ranging implications in science and technology. Its structural elegance and functional adaptability position it as a key player in the development of next-generation pharmaceuticals and advanced materials. As research progresses, this molecule is poised to unlock new possibilities in both academic and industrial settings.